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Compound of Interest

Compound Name: 4-(Azetidin-2-yl)phenol

Cat. No.: B13589233

Get Quote

Executive Summary: The Case for -Rich Scaffolds
In modern medicinal chemistry, the "Escape from Flatland" is more than a trend; it is a

necessity for improving clinical success rates. While traditional drug discovery relied heavily on

flat, aromatic heterocycles, these structures often suffer from poor solubility and non-specific

binding.

This guide focuses on Azetidinyl Phenols—a specific class of building blocks where a strained,

four-membered azetidine ring is coupled with a phenolic moiety. This scaffold acts as a high-

value bioisostere for piperidines and pyrrolidines, offering a unique combination of reduced

lipophilicity (LogP), modulated basicity (pKa), and novel exit vectors for structure-based drug

design (SBDD).

Design Rationale: Why Azetidinyl Phenols?
Geometric & Vector Analysis
The azetidine ring creates a distinct spatial arrangement compared to its five- and six-

membered counterparts.
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Puckering Angle: unlike the chair conformation of piperidine, azetidine exists in a puckered

conformation (butterfly motion), allowing for unique induced-fit interactions within a binding

pocket.

Exit Vectors: The angle between substituents at the 3-position allows for precise positioning

of the phenol pharmacophore, often critical for mimicking tyrosine residues or engaging

specific H-bond networks in GPCRs and kinases.

Physicochemical Modulation
Replacing a piperidine with an azetidine in a scaffold containing a phenol typically results in:

Lower LogP: The smaller hydrophobic surface area reduces overall lipophilicity, improving

Ligand Efficiency (LE).

pKa Tuning: Unsubstituted azetidine has a high pKa (~11.3). However, the introduction of an

aryl group at the 3-position (as in 3-phenylazetidine) lowers the pKa to approximately 9.0–

9.5 due to the inductive electron-withdrawing effect of the

carbon. This brings the basicity closer to physiological pH, potentially improving membrane
permeability and reducing hERG liability.

Data Comparison: The "Azetidine Effect"
The following table illustrates the theoretical shift in properties when simplifying a scaffold from

a piperidine to an azetidine core.
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Property
Piperidine
Core

Pyrrolidine
Core

Azetidine Core Impact

Ring Size 6-membered 5-membered 4-membered Reduced MW

LogP (approx) High Medium Low
Improved

Solubility

pKa (unsubst.) ~11.2 ~11.3 ~11.3 Similar Basicity

pKa (3-aryl) ~10.5 ~10.0 ~9.2
Optimized

Permeability

Metabolic Risk
N-oxidation,

-C oxidation
-C oxidation Low

Blocked

metabolic soft

spots

Synthesis Strategy: Accessing the Scaffold
Synthesizing 3-arylazetidines, particularly with unprotected phenol groups, presents challenges

due to the strain energy of the ring (~26 kcal/mol) and potential for ring-opening.

Primary Workflow: Nickel-Catalyzed Cross-Coupling
While Suzuki coupling is standard, the

-

coupling required here is best achieved using Nickel/Photoredox dual catalysis or robust
Negishi coupling conditions to prevent

-hydride elimination common in Palladium cycles with alkyl halides.

However, for scalability and reliability in a medicinal chemistry setting, we recommend a

Suzuki-Miyaura coupling utilizing 3-iodo-N-Boc-azetidine and (4-hydroxyphenyl)boronic acid,

optimized with specific ligand systems to stabilize the oxidative addition complex.

DOT Diagram: Synthesis Workflow
The following diagram outlines the logical flow for synthesizing a 3-(4-hydroxyphenyl)azetidine

building block.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13589233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
N-Boc-3-Iodoazetidine

Step 1:
Suzuki Coupling

(80°C, Dioxane/H2O)

Reagent:
4-Hydroxyphenyl

boronic acid

Catalyst System:
Pd(dppf)Cl2 / Cs2CO3

(Inert atm)

Intermediate:
N-Boc-3-(4-hydroxyphenyl)

azetidine

 Yield ~75%

Optimization:
Switch to Ni/Photoredox

if low yield

If failed

Step 2:
Deprotection

(TFA/DCM or HCl/Dioxane)

Final Product:
3-(4-Hydroxyphenyl)

azetidine HCl

 Quant. Yield

Click to download full resolution via product page

Caption: Optimized workflow for the synthesis of 3-(4-hydroxyphenyl)azetidine via Suzuki

coupling.

Detailed Experimental Protocol
Objective: Synthesis of tert-butyl 3-(4-hydroxyphenyl)azetidine-1-carboxylate (Intermediate).

Safety Note: Azetidines are strained rings.[1] While generally stable, avoid strong Lewis acids

that might trigger ring opening unless intended.

Materials:
tert-Butyl 3-iodoazetidine-1-carboxylate (1.0 equiv)

4-Hydroxyphenylboronic acid (1.2 equiv)

[1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl

) (0.05 equiv)

Cesium Carbonate (Cs
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CO

) (3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)[2]

Protocol Steps:
Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, combine the

iodoazetidine (1.0 mmol), boronic acid (1.2 mmol), and Cs

CO

(3.0 mmol).

Degassing: Add the solvent mixture (5 mL). Sparge with argon or nitrogen for 10 minutes to

remove dissolved oxygen (Critical for preventing homocoupling and catalyst deactivation).

Catalyst Addition: Add Pd(dppf)Cl

(0.05 mmol) quickly under a stream of inert gas. Seal the vial.

Reaction: Heat the mixture to 80°C for 12–16 hours. Monitor by LC-MS for the

disappearance of the iodide.

Work-up: Cool to room temperature. Dilute with EtOAc and water. Acidify the aqueous layer

slightly (pH ~5-6) to ensure the phenol is protonated and partitions into the organic layer.

Extract with EtOAc (3x).

Purification: Wash combined organics with brine, dry over Na

SO

, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Note: The phenol group makes the product polar; ensure the gradient is sufficiently polar

(e.g., up to 60% EtOAc).

Self-Validating Checkpoints:
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Checkpoint 1: LC-MS should show a mass of [M+H-Boc] or [M+Na] depending on ionization.

The Boc group is labile; look for the parent mass minus 100 or 56.

Checkpoint 2:

H NMR must show the characteristic azetidine protons as multiplets around

3.8–4.5 ppm and the para-substituted aromatic system (two doublets).

Applications & Case Studies
Bioisosteric Replacement in Opioids
In the development of mixed agonist/antagonist opioids, the phenol group is the primary

pharmacophore (mimicking Tyrosine-1 of enkephalins). Replacing the traditional piperidine ring

(e.g., in morphine or fentanyl analogs) with an azetidine ring has been shown to maintain

potency while significantly reducing CNS side effects by altering the efflux ratio.

Kinase Inhibitors (Cobimetinib Analogues)
Cobimetinib utilizes a 3-substituted azetidine. Research suggests that introducing a phenol

moiety at the 3-position of the azetidine in MEK inhibitors can create an additional hydrogen

bond with the hinge region or the catalytic lysine, potentially increasing selectivity over

homologous kinases.

Decision Logic for Scaffold Selection
Use the following logic to determine when to deploy an Azetidinyl Phenol building block.
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Current Lead:
Piperidinyl-Phenol

Is LogP > 3.5?

Is Metabolic Stability Poor?

No

Switch to Azetidine
(Reduces LogP ~0.5-1.0)

Yes

Yes

Check pKa requirement

Deploy 3-(4-hydroxyphenyl)
azetidine

Need pKa ~9.0

Click to download full resolution via product page

Caption: Decision tree for replacing piperidine scaffolds with azetidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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